![molecular formula C19H21N3O5S B2955799 N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-morpholino-2-(thiophen-2-yl)ethyl)oxalamide CAS No. 899999-13-4](/img/structure/B2955799.png)
N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-morpholino-2-(thiophen-2-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound seems to be a complex organic molecule that incorporates a benzo[d][1,3]dioxol-5-yl moiety . This moiety is found in a variety of compounds that possess important pharmaceutical and biological applications .
Molecular Structure Analysis
The molecular structure of similar compounds has been determined using X-ray crystallography .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied, with one example being the transformation of diselenides into various synthetically important unsymmetrical monoselenides .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using various spectroscopic techniques, including multinuclear NMR, IR, and mass spectrometry .Scientific Research Applications
Polymer Science and Material Chemistry
Research in polymer science has explored the initiator effects on cationic ring-opening polymerization, emphasizing the significance of initiator choice on monomer distribution and polymerization kinetics. Such studies are crucial for developing advanced materials with tailored properties for specific applications (Fijten, Hoogenboom, Schubert, & Schubert, 2008).
Catalysis and Synthesis
Copper-catalyzed N-arylation processes are fundamental in creating complex organic molecules, including pharmaceuticals and polymers. Research has shown efficient ligands for catalyzing these reactions, providing pathways to synthesize hindered and functionalized compounds (Altman, Koval, & Buchwald, 2007).
Medicinal Chemistry and Drug Development
In the realm of medicinal chemistry, synthesizing receptor antagonists like Aprepitant involves intricate steps, including condensation and stereoselective synthesis, highlighting the compound's role in creating therapeutically valuable molecules (Brands et al., 2003).
Oxidation Processes and Chemical Transformations
The development of novel catalysts for selective aerobic oxidation of primary alcohols to aldehydes demonstrates the compound's application in refining synthetic strategies for organic chemistry, contributing to more efficient and environmentally friendly processes (Lagerspets et al., 2021).
Advanced Materials and Optical Storage
Investigations into azo polymers for reversible optical storage technologies reveal how specific chemical groups' cooperative motion can enhance materials' optical properties, paving the way for innovative data storage solutions (Meng et al., 1996).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N'-(1,3-benzodioxol-5-yl)-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O5S/c23-18(19(24)21-13-3-4-15-16(10-13)27-12-26-15)20-11-14(17-2-1-9-28-17)22-5-7-25-8-6-22/h1-4,9-10,14H,5-8,11-12H2,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGVQHAPWXFFQLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CNC(=O)C(=O)NC2=CC3=C(C=C2)OCO3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.